Cas no 71463-72-4 (tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate)
71463-72-4 structure
Product Name:tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate
CAS No:71463-72-4
MF:C42H39O7PS3
MW:782.923629045486
CID:1750187
PubChem ID:3085469
Update Time:2025-04-21
tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate Chemical and Physical Properties
Names and Identifiers
-
- tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate
- Phosphoric acid tris[4-[(4-hydroxy-2-methylphenyl)thio]-3-methylphenyl] ester
- tris[4-(4-hydroxy-2-methylphenyl)sulfanyl-3-methylphenyl] phosphate
- DTXCID7047019
- Phenol, 4-[(4-hydroxy-2-methylphenyl)thio]-3-methyl-, 1,1',1''-phosphate
- DTXSID5072351
- 71463-72-4
- OSXCWOWONZUQNC-UHFFFAOYSA-N
- Phenol, 4-((4-hydroxy-2-methylphenyl)thio)-3-methyl-, 1,1',1''-phosphate
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- Inchi: 1S/C42H39O7PS3/c1-25-19-31(43)7-13-37(25)51-40-16-10-34(22-28(40)4)47-50(46,48-35-11-17-41(29(5)23-35)52-38-14-8-32(44)20-26(38)2)49-36-12-18-42(30(6)24-36)53-39-15-9-33(45)21-27(39)3/h7-24,43-45H,1-6H3
- InChI Key: OSXCWOWONZUQNC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1C)O)C1C=CC(=CC=1C)OP(=O)(OC1C=CC(=C(C)C=1)SC1C=CC(=CC=1C)O)OC1C=CC(=C(C)C=1)SC1C=CC(=CC=1C)O
Computed Properties
- Exact Mass: 782.15977
- Monoisotopic Mass: 782.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 53
- Rotatable Bond Count: 12
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.3
- Topological Polar Surface Area: 181Ų
Experimental Properties
- Density: 1.41
- Boiling Point: 839.2°C at 760 mmHg
- Flash Point: 461.3°C
- Refractive Index: 1.72
- PSA: 105.45
- LogP: 12.75230
tris{4-[(4-hydroxy-2-methylphenyl)sulfanyl]-3-methylphenyl} phosphate Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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